Cas no 1262989-52-5 (2-bromo-4-fluoro-5-hydroxybenzaldehyde)

• Product Name: 2-bromo-4-fluoro-5-hydroxybenzaldehyde
• CAS No: 1262989-52-5
• MF: C₇H₄BrFO₂
• MW: 219.007864952087
• MDL: MFCD22371191
• CID: 2105069
• Update Time: 2025-10-07

2-bromo-4-fluoro-5-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-fluoro-5-hydroxyBenzaldehyde
• ZRHLLMSWDNTUGV-UHFFFAOYSA-N
• CID 86636454
• Benzaldehyde, 2-bromo-4-fluoro-5-hydroxy-
• 2-bromo-4-fluoro-5-hydroxybenzaldehyde

• MDL： MFCD22371191
• Inchi： 1S/C7H4BrFO2/c8-5-2-6(9)7(11)1-4(5)3-10/h1-3,11H
• InChI Key： ZRHLLMSWDNTUGV-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.826±0.06 g/cm3(Predicted)
• Boiling Point: 271.1±35.0 °C(Predicted)
• pka: 7.43±0.23(Predicted)

Additional information on 2-bromo-4-fluoro-5-hydroxybenzaldehyde

Professional Introduction to 2-bromo-4-fluoro-5-hydroxybenzaldehyde (CAS No: 1262989-52-5)

2-bromo-4-fluoro-5-hydroxybenzaldehyde, identified by the Chemical Abstracts Service Number (CAS No) 1262989-52-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This aromatic aldehyde derivative possesses a unique structural configuration, featuring both bromine and fluoro substituents alongside a hydroxyl group, which makes it a versatile intermediate in the synthesis of various bioactive molecules.

The compound’s molecular structure, characterized by a benzene ring substituted with a formyl group at the 1-position, a bromine atom at the 2-position, a fluorine atom at the 4-position, and a hydroxyl group at the 5-position, endows it with distinct chemical properties. These properties include moderate reactivity due to the presence of both electron-withdrawing and electron-donating groups, making it an attractive building block for further functionalization. The balance of these substituents allows for selective modifications, enabling chemists to tailor the compound’s pharmacological profile for specific applications.

In recent years, 2-bromo-4-fluoro-5-hydroxybenzaldehyde has been extensively studied for its potential in drug discovery and development. Its structural motifs are reminiscent of several known pharmacophores found in therapeutic agents, particularly those targeting inflammatory and infectious diseases. The bromine and fluoro atoms are known to enhance metabolic stability and binding affinity, while the hydroxyl group provides opportunities for further derivatization via esterification or glycosylation.

One of the most compelling areas of research involving 2-bromo-4-fluoro-5-hydroxybenzaldehyde is its role as a precursor in the synthesis of novel antimicrobial agents. The increasing prevalence of antibiotic-resistant pathogens has spurred interest in developing new classes of antibiotics with unique mechanisms of action. Researchers have leveraged the compound’s reactive aldehyde group to introduce various pharmacophores that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies have shown promising results in vitro, indicating that derivatives of 2-bromo-4-fluoro-5-hydroxybenzaldehyde exhibit potent activity against Gram-positive and Gram-negative bacteria.

Furthermore, the compound has found utility in the development of anti-inflammatory agents. Chronic inflammation is a hallmark of numerous diseases, including arthritis, cardiovascular disorders, and certain types of cancer. The structural features of 2-bromo-4-fluoro-5-hydroxybenzaldehyde allow for the design of molecules that can modulate inflammatory signaling pathways. For instance, researchers have explored its potential as a scaffold for small-molecule inhibitors targeting cyclooxygenase (COX) enzymes or lipoxygenase (LOX) enzymes, which are key mediators of inflammation. Early-stage pharmacokinetic studies suggest that certain derivatives exhibit favorable pharmacokinetic profiles, making them candidates for further development.

The role of 2-bromo-4-fluoro-5-hydroxybenzaldehyde in anticancer research is also noteworthy. Cancer chemotherapeutics often rely on compounds that can selectively induce apoptosis or inhibit cell proliferation in malignant cells. The compound’s aldehyde functionality serves as a versatile handle for linking it to other bioactive moieties that can enhance its cytotoxicity or target specific oncogenic pathways. Several preclinical studies have demonstrated that derivatives derived from 2-bromo-4-fluoro-5-hydroxybenzaldehyde can selectively kill cancer cells while sparing healthy tissues. These findings highlight its potential as an anticancer lead compound.

Another emerging area where 2-bromo-4-fluoro-5-hydroxybenzaldehyde is making an impact is in neurodegenerative disease research. Alzheimer’s disease and Parkinson’s disease are two neurodegenerative disorders characterized by the accumulation of misfolded proteins and oxidative stress. Researchers have investigated whether derivatives of this compound can inhibit the formation or aggregation of these pathological proteins. Initial findings suggest that certain analogs may possess neuroprotective properties by modulating oxidative stress or enhancing mitochondrial function.

The synthetic versatility of 2-bromo-4-fluoro-5-hydroxybenzaldehyde cannot be overstated. Its reactive aldehyde group allows for condensation reactions with various nucleophiles, including amines, amides, and heterocyclic compounds, facilitating the construction of complex molecular architectures. Additionally, the presence of bromine and fluoro substituents provides handles for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions enable chemists to introduce aryl or alkyl groups at specific positions on the benzene ring, thereby fine-tuning the compound’s biological activity.

The pharmaceutical industry has taken note of these advancements and is actively exploring derivatives of 2-bromo-4-fluoro-5-hydroxybenzaldehyde for clinical development. Several companies have initiated programs to synthesize and evaluate novel drug candidates based on this scaffold. The success of these programs would not only validate the compound’s potential but also underscore its importance as a key intermediate in modern drug discovery.

In conclusion,2-bromo-4-fluoro-5-hydroxybenzaldehyde (CAS No: 1262989-52-5) represents a promising chemical entity with diverse applications in pharmaceutical research. Its unique structural features make it an invaluable tool for synthesizing bioactive molecules targeting various diseases, including infections, inflammation, cancer, and neurodegenerative disorders. As research continues to uncover new therapeutic applications and synthetic strategies,2-bromo-4-fluoro-5-hydroxybenzaldehyde is poised to remain at the forefront of medicinal chemistry innovation.